Cas no 302781-98-2 (Desfluoro EzetiMibe)
Desfluoro Ezetimibe is a synthetic derivative of Ezetimibe, a well-known cholesterol absorption inhibitor. This compound lacks a fluorine atom present in the parent molecule, which may influence its metabolic stability and pharmacokinetic profile. Desfluoro Ezetimibe retains the ability to selectively inhibit the NPC1L1 transporter in the intestinal brush border, effectively reducing dietary cholesterol absorption. Its structural modification could offer advantages in terms of reduced metabolic degradation or altered interaction with drug-metabolizing enzymes, potentially improving bioavailability or safety profiles. This makes it a valuable intermediate or alternative for research in hypercholesterolemia management and related metabolic disorders. Further studies are required to fully elucidate its comparative efficacy and pharmacological properties.
Desfluoro EzetiMibe structure
Product Name:Desfluoro EzetiMibe
CAS No:302781-98-2
MF:C24H22FNO3
MW:391.43479013443
MDL:MFCD24386672
CID:1003617
PubChem ID:58827445
Update Time:2025-08-03
Desfluoro EzetiMibe Chemical and Physical Properties
Names and Identifiers
-
- Desfluoro EzetiMibe
- (3R,4S)-3-[(3S)-3-(4-Fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone
- (3R,4S)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
- Desfluoro-ezetimibe
- JMX6V14RUT
- 2-Azetidinone, 3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-, (3R,4S)-; Desfluoro Ezetimibe; Etezimibe Desfluoroaniline analog (USP)
- AKOS040732955
- A899581
- HY-136059
- 2-Azetidinone, 3-((3S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenyl-, (3R,4S)-
- SCHEMBL14563891
- 302781-98-2
- CS-0119321
- UNII-JMX6V14RUT
- (3R,4S)-3-((3S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone
- F19328
- DTXSID00730350
- (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
- DA-72681
-
- MDL: MFCD24386672
- Inchi: 1S/C24H22FNO3/c25-18-10-6-16(7-11-18)22(28)15-14-21-23(17-8-12-20(27)13-9-17)26(24(21)29)19-4-2-1-3-5-19/h1-13,21-23,27-28H,14-15H2/t21-,22+,23-/m1/s1
- InChI Key: YWZUFJFIXFJKBD-XPWALMASSA-N
- SMILES: FC1C=CC(=CC=1)[C@H](CC[C@H]1C(N(C2C=CC=CC=2)[C@@H]1C1C=CC(=CC=1)O)=O)O
Computed Properties
- Exact Mass: 391.15800
- Monoisotopic Mass: 391.15837173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.77000
- LogP: 4.81420
Desfluoro EzetiMibe Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D289945-2.5mg |
Desfluoro Ezetimibe |
302781-98-2 | 2.5mg |
$ 236.00 | 2023-09-08 | ||
| TRC | D289945-25mg |
Desfluoro Ezetimibe |
302781-98-2 | 25mg |
$ 1957.00 | 2023-09-08 | ||
| eNovation Chemicals LLC | D483926-100mg |
(3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one |
302781-98-2 | 95% | 100mg |
$995 | 2023-09-04 | |
| A2B Chem LLC | AF63225-25mg |
Desfluoro EzetiMibe |
302781-98-2 | 98% | 25mg |
$550.00 | 2024-04-20 | |
| A2B Chem LLC | AF63225-100mg |
Desfluoro EzetiMibe |
302781-98-2 | 98% | 100mg |
$910.00 | 2024-04-20 | |
| A2B Chem LLC | AF63225-250mg |
Desfluoro EzetiMibe |
302781-98-2 | 98% | 250mg |
$1810.00 | 2024-04-20 | |
| Ambeed | A115269-1g |
(3R,4S)-3-((S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one |
302781-98-2 | 98% | 1g |
$752.0 | 2024-05-31 | |
| A2B Chem LLC | AF63225-10mg |
Desfluoro EzetiMibe |
302781-98-2 | > 95% | 10mg |
$599.00 | 2023-12-31 | |
| MedChemExpress | HY-136059-2500μg |
Desfluoro-ezetimibe |
302781-98-2 | 2500μg |
¥5900 | 2024-04-18 | ||
| Ambeed | A115269-5mg |
(3R,4S)-3-((S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one |
302781-98-2 | 99% | 5mg |
$100.0 | 2025-02-27 |
Desfluoro EzetiMibe Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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